Ethyl 5-(aminocarbonothioyl)-6-methyl-2-(trifluoromethyl)nicotinate

• IUPAC Name: ethyl 5-carbamothioyl-6-methyl-2-(trifluoromethyl)pyridine-3-carboxylate
• InChI: InChI=1S/C11H11F3N2O2S/c1-3-18-10(17)7-4-6(9(15)19)5(2)16-8(7)11(12,13)14/h4H,3H2,1-2H3,(H2,15,19)
• InChI Key: XYSGOABXUIKSPH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(C(=C1)C(=S)N)C)C(F)(F)F
• Molecular Formula: C11H11F3N2O2S
• Molecular Weight: 292.28 g/mol

Description

Ethyl 5-(aminocarbonothioyl)-6-methyl-2-(trifluoromethyl)nicotinate, also known as ETMN, is an organosulfur compound that has been studied for its potential applications in scientific research. It is a derivative of nicotinic acid, a naturally occurring compound found in many foods, and is used as a precursor to certain drugs. ETMN has been studied for its potential to act as a ligand for certain biological molecules, as well as its potential to act as a catalyst in certain chemical reactions.

Scientific Research Applications

Synthesis and Intermediate Applications

Ethyl 2-amino-4,6-di(trifluoromethyl)nicotinate has been prepared as an intermediate in synthesizing 3-pyridyl-5,7-di(trifluoromethyl)-1,8-naphthyridin-2(1H)ones, demonstrating the chemical's utility in creating complex heterocyclic compounds. The synthesis process highlights its role in generating naphthyridine derivatives, which have potential applications in various fields including medicinal chemistry (Eichler, Rooney, & Williams, 1976).

Novel Compound Synthesis

Research has also focused on synthesizing novel compounds using related ethyl nicotinate derivatives. For instance, a study detailed the successful synthesis of ethyl 5-cyano-6-hydroxy-2-methyl-4-(1-naphthyl)-nicotinate, exploring its structure through various analytical techniques. This research indicates the potential for creating new molecules with specific functions, such as applications in materials science or pharmaceuticals (Zhou et al., 2008).

Molecular Structure and Crystallography

The molecular structure and crystallography of related compounds, such as ethyl 2-methoxy-6-[(triphenylphosphoranylidene)amino]nicotinate, have been studied to understand their electronic structures and crystal formations. These studies provide insight into the physical and chemical properties of such compounds, potentially informing their applications in material science and engineering (Cobo et al., 2008).

Antibacterial Activity

A series of 2,3,5,7-substituted-pyrido[2,3-d]pyrimidin-4(3H)-one derivatives, synthesized from related nicotinamides, have been screened for antibacterial activity against both Gram-positive and Gram-negative bacteria. This research highlights the potential pharmaceutical applications of compounds synthesized using ethyl nicotinate derivatives (Bheemanapalli, Akkinepally, & Pamulaparthy, 2008).

Industrial Applications

Furthermore, nicotinic acid, closely related to the chemical structure of Ethyl 5-(aminocarbonothioyl)-6-methyl-2-(trifluoromethyl)nicotinate, is highlighted for its industrial production methods, emphasizing the need for green chemistry approaches in synthesizing essential nutrients like nicotinic acid. This underscores the broader relevance of such compounds in sustainable industrial processes (Lisicki, Nowak, & Orlińska, 2022).